(E)-2-[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]-N-(4-methylphenyl)ethenesulfonamide

• IUPAC Name: (E)-2-[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]-N-(4-methylphenyl)ethenesulfonamide
• InChI: InChI=1S/C24H25NO5S/c1-18-4-9-21(10-5-18)25-31(26,27)15-14-19-8-13-23(24(16-19)29-3)30-17-20-6-11-22(28-2)12-7-20/h4-16,25H,17H2,1-3H3/b15-14+
• InChI Key: MXLIYSMWQVQVNG-CCEZHUSRSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)OC)OC
• Isomeric SMILES: CC1=CC=C(C=C1)NS(=O)(=O)/C=C/C2=CC(=C(C=C2)OCC3=CC=C(C=C3)OC)OC
• Molecular Formula: C24H25NO5S
• Molecular Weight: 439.5 g/mol

Description

(E)-2-[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]-N-(4-methylphenyl)ethenesulfonamide is a useful research compound. Its molecular formula is C24H25NO5S and its molecular weight is 439.53. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

• Zinc Phthalocyanine Derivatives : A study by Pişkin, Canpolat, and Öztürk (2020) describes new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, demonstrating properties useful for photodynamic therapy. These properties include high singlet oxygen quantum yield and fluorescence, which are essential for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Molecular Conformation and Assembly

• Arylsulfonamide para-Alkoxychalcone Hybrids : Research by Castro et al. (2013) explores the conformation and assembly of two arylsulfonamide para-alkoxychalcones, highlighting the influence of an additional methylene group on their molecular structure and crystal packing. This study contributes to understanding the structural dynamics of such compounds (Castro et al., 2013).

Anticancer Properties

• Anticancer Agent Synthesis : A study by Reddy et al. (2013) focuses on synthesizing novel (E)-N-aryl-2-arylethenesulfonamides and evaluating their anticancer activity. Certain compounds in this series show potent cytotoxicity against a wide spectrum of cancer cell lines, indicating potential as anticancer agents (Reddy et al., 2013).

Insecticidal Activity

• Insecticidal Oxazaphospholidine Sulfides : Hirashima et al. (1990) researched 2-methoxy-substituted oxazaphospholidine 2-sulfides, finding significant insecticidal activity against specific insects. This demonstrates the potential of sulfonamide derivatives in pest control applications (Hirashima et al., 1990).

Crystal Structure Analysis

• Crystal Structures of Sulfonamide Derivatives : Rodrigues et al. (2015) investigated the crystal structures of 4-methoxy-N-(4-methylphenyl)benzenesulfonamide and related compounds, revealing how different molecular interactions influence their architectural formation. This research aids in understanding the crystalline structures of complex organic molecules (Rodrigues et al., 2015).